Cas no 186755-57-7 (Decanoic acid, 2-acetyl-3-oxo-, methyl ester)

• Product Name: Decanoic acid, 2-acetyl-3-oxo-, methyl ester
• CAS No: 186755-57-7
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 1378866
• PubChem ID: 58584052
• Update Time: 2025-04-20

Decanoic acid, 2-acetyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-acetyl-3-oxo-, methyl ester
• methyl 2-acetyl-3-oxodecanoate
• DTXSID20729428
• 186755-57-7
• SCHEMBL14065144

• Inchi： 1S/C13H22O4/c1-4-5-6-7-8-9-11(15)12(10(2)14)13(16)17-3/h12H,4-9H2,1-3H3
• InChI Key： XQNMVPONWAMETD-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)C(C)=O)CCCCCCC

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44